Cas no 67355-26-4 (1,3-thiazole-2,4-diamine)

1,3-Thiazole-2,4-diamine is a heterocyclic organic compound featuring a thiazole core substituted with two amine groups at the 2- and 4-positions. This structure imparts significant versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. Its bifunctional amine groups enable selective derivatization, facilitating the synthesis of complex molecules. The compound’s stability and reactivity make it valuable in the development of biologically active agents, including antimicrobial and antiviral compounds. Additionally, its ability to act as a ligand in metal coordination enhances its utility in catalytic systems. High purity grades ensure consistent performance in research and industrial processes.

1,3-thiazole-2,4-diamine structure

Product Name:1,3-thiazole-2,4-diamine

CAS No:67355-26-4

MF:C₃H₅N₃S

MW:115.156898260117

MDL:MFCD01680852

CID:827553

PubChem ID:118995

Update Time:2025-06-08

1,3-thiazole-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- Thiazole-2,4-diamine
- 1,3-Thiazole-2,4-diamine hydrochloride (1:1)
- 1,3-THIAZOLE-2,4-DIAMINE HYDROCHLORIDE
- 1,3-Thiazole-2,4-diamine, HCl,
- 2,4-Thiazolediamine
- 1,3-Thiazole-2,4-diaMine, HCl
- 1,3-thiazole-2,4-diamine
- EN300-34721
- SCHEMBL461605
- F2145-0277
- 67355-26-4
- MFCD06738274
- AB00987320-01
- diaminothiazole
- BS-12711
- FT-0707053
- AKOS009092919
- MDL： MFCD01680852
- Inchi： 1S/C3H5N3S/c4-2-1-7-3(5)6-2/h1H,4H2,(H2,5,6)
- InChI Key： WKXCZMFWXZRMEZ-UHFFFAOYSA-N
- SMILES： S1C=C(N)N=C1N

Computed Properties

Exact Mass: 150.99700
Monoisotopic Mass: 115.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 67.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.2A^2
XLogP3: 0.3

Experimental Properties

Density: 1.501
Boiling Point: 340°C at 760 mmHg
Flash Point: 159.4°C
Refractive Index: 1.748
PSA: 93.17000
LogP: 2.27190

1,3-thiazole-2,4-diamine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

1,3-thiazole-2,4-diamine Pricemore >>

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